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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601

An In-depth Technical Guide to the Safety and Handling of 2,3-Dihydroxypropyl Methacrylate

Chemical Identification

2,3-Dihydroxypropyl methacrylate, also known as glyceryl monomethacrylate (GMMA), is a
chemical compound frequently used in the synthesis of polymers and copolymers.[1] It is
particularly valuable in the production of dental materials, coatings, and adhesives due to its
ability to enhance adhesion and durability.[1] This guide provides comprehensive safety and
handling information for researchers, scientists, and professionals in drug development.

Identifier Value

Chemical Name 2,3-Dihydroxypropyl methacrylate[2][3][4]

Glyceryl monomethacrylate (GMMA), Glycerol
Synonyms

monomethacrylate[2][5]
CAS Number 5919-74-4[2][3][4]
EC Number 227-642-6[2][6]
Molecular Formula C7H1204[2][3][4]
Molecular Weight 160.17 g/mol [2][7]

Hazard Identification and GHS Classification
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2,3-Dihydroxypropyl methacrylate is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and leads to serious eye irritation.[3][4] It may also cause

respiratory irritation.[3][4] The primary hazards are associated with direct contact and

inhalation.[8]

Hazard Class GHS Category Hazard Statement
- H302: Harmful if swallowed[3]
Acute Toxicity, Oral Category 4 ”
. . . H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[4105][°]
. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 / 2A o
irritation[3][4][5][9][10]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[3][4]

Signal Word: Warning[3][5][9][10]

Precautionary Statements (Prevention):

e P264: Wash skin thoroughly after handling.[2][5][9]

e P270: Do not eat, drink or smoke when using this product.[11]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

[4119]

Precautionary Statements (Response):

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3][4][9][10]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[5][9]
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o P337+P313: If eye irritation persists: Get medical advice/attention.[5][9]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,3-
Dihydroxypropyl methacrylate.

Property Value
Physical State Liquid / Oil[3][5]
Color Colorless[5]

140°C @ 0.6 mmHg[5] / 310.3°C @ 760

Boiling Point
mmHg[3]
Density ~1.16 - 1.2 g/cm3[6][8]
Flash Point 127.3°C[6][8]
Water Solubility 100 g/L at 25°C[5]
Vapor Pressure 0.0£1.5 mmHg at 25°CJ[8]

Detailed Safety Protocols and Procedures

Strict adherence to safety protocols is mandatory when handling 2,3-Dihydroxypropyl
methacrylate to minimize risk to personnel and the environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The selection of
equipment must be based on the concentration and amount of the substance at the specific
workplace.[3][12]
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Protection Type Specification

Wear chemical safety goggles and a face shield.
) Equipment should be tested and approved
Eye/Face Protection )
under government standards like NIOSH (US)

or EN 166 (EU).[12]

Wear a complete suit protecting against
chemicals and chemical-resistant gloves.[3][12]
Skin Protection Gloves must be inspected before use and
disposed of properly after contamination.[4][12]
Wash hands thoroughly after handling.[4][12]

Use in a well-ventilated area or under a

chemical fume hood.[11][13] If ventilation is
Respiratory Protection inadequate or for nuisance exposures, use a

NIOSH-approved P95 (US) or P1 (EU EN 143)

particle respirator.[3]

Handling and Storage

Proper handling and storage are critical to prevent accidents and degradation of the chemical.

o Handling: Avoid contact with skin, eyes, and clothing.[3][12] Avoid the formation and
inhalation of dust, aerosols, or vapors.[3][11] Handle in a well-ventilated place.[11] Keep
away from heat, sparks, and open flames.[12][13] Use non-sparking tools and take
measures to prevent the buildup of electrostatic charge.[11][12]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[14]
Recommended storage temperature is 2-8°C, protected from light and under an inert
atmosphere.[3][4][15] Store locked up.[13] The product should be used within its specified
storage duration, as prolonged storage should be avoided.[16]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure. Always consult a
physician and show them the Safety Data Sheet (SDS).[3][4][12]
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If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Consult a physician immediately.[2][3]

In Case of Skin Contact: Immediately take off all contaminated clothing.[11] Wash the
affected area with soap and plenty of water for at least 15 minutes.[2][3] Seek immediate
medical attention.[12]

In Case of Eye Contact: Rinse the eyes cautiously and thoroughly with plenty of water for at
least 15 minutes, holding the eyelids open.[2][3] Remove contact lenses if present and easy
to do.[2][3] Continue rinsing and consult a physician immediately.[2][12]

If Swallowed: Do NOT induce vomiting.[2][12] Rinse the mouth with water and never give
anything by mouth to an unconscious person.[2][12] Call a physician or Poison Control
Center immediately.[2]

Accidental Release Measures (Spill Protocol)

In the event of a spill, prioritize personal safety and environmental protection.

Ensure Personal Safety: Wear appropriate personal protective equipment, including
respiratory protection.[3][12] Evacuate non-essential personnel from the area.[3][12] Ensure
adequate ventilation.[3][12]

Control Ignition Sources: Remove all sources of ignition from the spill area.[12]
Containment: Prevent the spill from spreading further or entering drains.[3][4][12]

Cleanup: For liquid spills, absorb with an inert material such as sand, diatomite, or universal
binders.[13] For solid spills, sweep or shovel the material into a suitable, closed container for
disposal, avoiding dust formation.[3][4]

Disposal: Dispose of the contaminated material as hazardous waste in accordance with
local, regional, and national regulations.[2][13]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[2][4][12]
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» Specific Hazards: The product is a combustible liquid.[17] Thermal decomposition can
release irritating and toxic gases, including carbon oxides.[12][14] Vapors may form
explosive concentrations in low-lying areas.[12]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][4][12] Use water spray to cool unopened containers.[12]

Workflow Visualizations

The following diagrams illustrate key safety and handling workflows for 2,3-Dihydroxypropyl
methacrylate.
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PPE & Area Preparation

Don Full PPE:
- Chemical Goggles & Face Shield
- Resistant Gloves
- Protective Suit

;

Ensure Adequate Ventilation
(Fume Hood)

'

Remove Ignition Sources

Chemicall Handling

Handle Chemical
- Avoid contact
- Avoid aerosol generation

;

Store Properly:
- 2-8°C, Tightly Sealed
- Protect from Light
- Inert Atmosphere

Waste & Dedontamination

Dispose of Waste in
Designated Hazardous
Waste Container

l

Decontaminate Work Area

'

Remove & Dispose of
Contaminated PPE Properly

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.
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Spill Detected

Immediate Sbfety Actions

Alert Personnel in Area

'

Evacuate Non-Essential Personnel

'

Ensure Ventilation / Stop Vapors

'

Remove Ignition Sources

Y

Don Appropriate PPE
(incl. Respiratory Protection)

Containmerft & Cleanup

Contain Spill
(Prevent entry to drains)

'

Absorb with Inert Material
(Sand, Vermiculite)

'

Collect into Sealed
Hazardous Waste Container

Y

Decontaminate Spill Area

Dispose of Waste per

Regulations

Click to download full resolution via product page

Caption: Emergency Response Protocol for a Chemical Spill.
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Caption: First Aid Response to Personal Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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